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Introduction:

Spectroscopic techniques are indispensable tools in the development and quality control of

polymer films, such as those utilized in Reckitt's diverse product portfolio, from pharmaceutical

applications to consumer goods packaging. These methods provide critical insights into the

chemical composition, molecular structure, orientation, and physical properties of films.[1][2][3]

[4] This document provides detailed application notes and protocols for the characterization of

polymer films using Fourier Transform Infrared (FTIR), Raman, Ultraviolet-Visible (UV-Vis), and

Fluorescence Spectroscopy.

Fourier Transform Infrared (FTIR) Spectroscopy
Application Note:
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FTIR spectroscopy is a rapid, non-destructive technique ideal for identifying the chemical

composition of polymer films.[5][6] It works by measuring the absorption of infrared radiation by

the sample, which excites molecular vibrations at specific frequencies corresponding to the

functional groups present.[7] This provides a unique "molecular fingerprint" of the polymer.[8]

FTIR is highly effective for:

Material Identification: Identifying the base polymer material (e.g., polyethylene,

polypropylene, PET, PVC) by comparing its spectrum to reference libraries.[5][7]

Additive Analysis: Detecting the presence of additives, coatings, or contaminants on the film

surface.[5]

Degradation Studies: Monitoring chemical changes in the polymer structure due to aging or

environmental exposure by observing changes in functional groups, such as the formation of

carbonyl groups.[9]

Quality Control: Ensuring consistency and quality of polymer films during manufacturing.[10]

Multi-layer Film Analysis: Characterizing individual layers in a multi-component film, often in

conjunction with techniques like cross-sectioning.[5]

Quantitative Data Summary:
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Parameter Description
Typical
Values/Units

FTIR Method

Peak Position

Wavenumber of

maximum

absorbance,

characteristic of a

specific functional

group.

cm⁻¹ Transmission, ATR

Peak Intensity

Amount of light

absorbed at a specific

wavenumber, related

to the concentration of

the functional group.

Absorbance Units

(AU)
Transmission, ATR

Carbonyl Index

Ratio of the

absorbance of the

carbonyl peak to a

reference peak, used

to quantify polymer

oxidation.

Dimensionless Transmission, ATR

Degree of Orientation

Determined by

measuring the

dichroic ratio of

specific absorption

bands using polarized

IR radiation.

Dimensionless Polarized ATR-FTIR

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a common sampling technique for films as it requires minimal sample preparation.

Instrument Setup:

Turn on the FTIR spectrometer and allow the source and detector to stabilize.
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Perform a background scan to record the spectrum of the ambient environment (e.g., air,

nitrogen). This will be subtracted from the sample spectrum.

Sample Preparation:

Cut a small, flat piece of the polymer film, ensuring it is large enough to cover the ATR

crystal.

Clean the surface of the ATR crystal with a suitable solvent (e.g., isopropanol) and allow it

to dry completely.

Data Acquisition:

Place the polymer film sample directly onto the ATR crystal, ensuring good contact.

Apply consistent pressure using the ATR accessory's pressure clamp to ensure intimate

contact between the sample and the crystal.

Acquire the FTIR spectrum over the desired wavenumber range (typically 4000 - 400

cm⁻¹).

Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Data Analysis:

The resulting spectrum will show absorbance peaks corresponding to the functional

groups in the polymer.

Identify the polymer by comparing the obtained spectrum with spectral libraries.[11]

For quantitative analysis, measure the peak heights or areas of characteristic absorption

bands.

Experimental Workflow for FTIR Analysis
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Sample Preparation Data Acquisition
Data Analysis

Start Cut Film Sample Clean ATR Crystal Acquire Background Spectrum Mount Sample on ATR Acquire Sample Spectrum Process Spectrum
(Baseline Correction)

Identify Polymer
(Library Search) Quantify Components Generate Report

Click to download full resolution via product page

Caption: Workflow for polymer film analysis using ATR-FTIR.

Raman Spectroscopy
Application Note:

Raman spectroscopy is a complementary technique to FTIR that provides information about

molecular vibrations.[1] It involves illuminating the sample with a monochromatic laser and

detecting the inelastically scattered light. Raman is particularly sensitive to non-polar functional

groups and symmetric bonds, which may be weak or absent in FTIR spectra.[11] Key

applications include:

Polymer Identification: Differentiating between polymers with similar chemical structures but

different arrangements (e.g., isomers).

Crystallinity and Orientation: Assessing the degree of crystallinity and molecular orientation

in polymer films, which affects their mechanical properties.[1][12]

Analysis of Multilayer Films: Confocal Raman microscopy allows for depth profiling of

multilayer films without the need for cross-sectioning.[12][13]

Process Monitoring: In-line monitoring of polymerization processes.[14]

Carbon-Based Materials: Excellent for characterizing carbon-based fillers or additives within

the polymer matrix.[15]

Quantitative Data Summary:
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Parameter Description
Typical
Values/Units

Raman Method

Peak Position

Raman shift,

characteristic of a

specific molecular

vibration.

cm⁻¹ Confocal Raman

Peak Intensity

Intensity of the

scattered light, related

to the concentration

and Raman cross-

section of the vibrating

group.

Counts Confocal Raman

Crystallinity Index

Ratio of the intensity

of a band sensitive to

crystalline phases to

one sensitive to

amorphous phases.

Dimensionless Confocal Raman

Polarization Ratio

Ratio of scattered light

intensity parallel and

perpendicular to the

incident polarization,

indicating molecular

orientation.

Dimensionless Polarized Raman

Experimental Protocol: Confocal Raman Microscopy

Instrument Setup:

Turn on the Raman spectrometer and the laser source. Allow for stabilization.

Calibrate the spectrometer using a standard reference material (e.g., a silicon wafer).

Select the appropriate laser wavelength, objective lens, and grating for the analysis.

Sample Preparation:
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Place the polymer film on a microscope slide.

If necessary, secure the film to ensure it is flat.

Data Acquisition:

Place the slide on the microscope stage and bring the sample into focus using the

objective lens.

Adjust the laser power and acquisition time to obtain a good quality spectrum without

damaging the sample.

Acquire the Raman spectrum from the desired location on the film.

For depth profiling, perform a Z-scan, acquiring spectra at different focal depths.

Data Analysis:

Process the spectra to remove background fluorescence and cosmic rays.

Identify the polymer and its components by comparing the Raman shifts to reference

databases.

Analyze peak parameters (position, intensity, width) to determine crystallinity and stress.

For mapping or depth profiling, generate chemical images based on the intensity of

characteristic Raman bands.

Logical Relationship of Spectroscopic Techniques
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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